![molecular formula C6H12N2 B1529617 (S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane CAS No. 1419075-95-8](/img/structure/B1529617.png)
(S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
Overview
Description
The compound “(S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane” is a type of β-lactam . β-lactams are a class of antibiotics, which include penicillin derivatives, cephalosporins, monobactams, and carbapenems . They are characterized by a β-lactam ring in their molecular structure .
Synthesis Analysis
The synthesis of a highly functionalized bicyclo [3.2.0]heptane derivative has been reported in a study . The key step involves a stereoselective Cu (I)-catalyzed [2 + 2] photocycloaddition of a 1,6-diene embedded in a sugar derivative .Scientific Research Applications
Synthesis and Chemical Properties
Diastereoselective Synthesis : A metal-free diastereoselective synthesis of novel 4-halo-3,6-di-aryl-2,6-diaza-bicyclo[3.2.0]heptan-7-one demonstrates the compound's potential for functionalization into valuable organic intermediates. The process provides easy access to 4-halo-3-aryl amino-pyrrolidine-2-carboxylic acid methyl esters, showcasing the versatility of diaza-bicycloheptane cores in synthetic chemistry (Kumar et al., 2014).
Chelation and Coordination Chemistry : Research into bispidine chelators for 213BiIII radiopharmaceutical applications highlights the structural compatibility of diaza-bicycloheptanes with metal ions. These compounds form stable, hydrophilic complexes with bismuth, suggesting their utility in developing new radiopharmaceuticals (Bruchertseifer et al., 2020).
Organocatalysis : The application of chiral diaza-bicycloheptane derivatives in asymmetric organocatalysis, specifically in the Biginelli reaction, exemplifies their role in facilitating stereoselective synthesis. These catalysts have enabled the production of dihydropyrimidinones with significant biological activity, demonstrating the utility of diaza-bicycloheptanes in medicinal chemistry research (González-Olvera et al., 2008).
Neuropharmacology Research : A study on the synthesis and structure-activity relationship of 3,6-diazabicyclo[3.2.0]heptanes as alpha4beta2 nicotinic acetylcholine receptor selective agonists highlights the potential of these compounds in neuropharmacology. These findings could pave the way for developing new treatments for neurological disorders (Ji et al., 2007).
Mechanism of Action
The mechanism of action for β-lactams, such as “(S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane”, typically involves the inhibition of bacterial cell wall synthesis . They bind to and competitively inhibit the transpeptidase enzyme used by bacteria to cross-link the peptide used in peptidoglycan synthesis .
Properties
IUPAC Name |
(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQUMPQLXULUHIT-NTSWFWBYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CNC2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@@H]2CN[C@@H]2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501221581 | |
Record name | 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1S,5S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1419075-95-8 | |
Record name | 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1S,5S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1419075-95-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1S,5S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501221581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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